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Compound of Interest

Compound Name: Furylacryloylglycylleucinamide

CAS No.: 26400-33-9

Cat. No.: B1674288

Get Quote

Executive Summary
This Application Note details the physicochemical properties and experimental utilization of

Furylacryloyl-Glycyl-L-Leucine Amide (FAGLA) as a chromogenic substrate for

metalloproteases, specifically Thermolysin (Bacillus thermoproteolyticus).

The critical parameter for this assay is the differential molar extinction coefficient (

) at 345 nm. Unlike static absorbance measurements, this assay relies on the decrease in
absorbance upon cleavage of the Gly-Leu peptide bond.
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Parameter Value Condition

Wavelength (

)
345 nm UV Region

Differential Extinction

Coefficient (

)

-310 M

cm
pH 7.5, 25°C

Primary Enzyme Target
Thermolysin (EC 3.4.24.[1]

[2]27)

Zinc-dependent

metalloprotease

Assay Type
Continuous Kinetic

(Spectrophotometric)
Decrease in Absorbance

Mechanism of Action
The FAGLA assay utilizes the electronic properties of the furylacryloyl (FA) group. The FA

group is conjugated to the N-terminus of the dipeptide. The resonance of the FA chromophore

is perturbed by the peptide bond. When Thermolysin hydrolyzes the peptide bond between

Glycine and Leucine, the electronic environment of the FA group shifts, resulting in a

quantifiable decrease in absorbance in the near-UV region (324–345 nm).

Reaction Pathway Diagram

FAGLA
(FA-Gly-Leu-NH2)

Enzyme-Substrate
Complex

+ Enzyme

Thermolysin
(Zn2+)Regeneration

Hydrolysis Products
(FA-Gly + Leu-NH2)

Hydrolysis Decrease in Absorbance
(345 nm)

Blue Shift

Click to download full resolution via product page

Figure 1: The catalytic hydrolysis of FAGLA by Thermolysin results in a spectral shift,

measurable as a decrease in absorbance at 345 nm.
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Detailed Experimental Protocol
Reagent Preparation
Scientific Integrity Note: Thermolysin is a metalloprotease requiring Calcium (

) for structural stability and Zinc (

) for catalysis. Excluding Calcium will result in rapid autolysis and loss of activity.

Assay Buffer (pH 7.5):

Composition: 50 mM HEPES (or Tris-HCl), 10 mM CaCl

, 4 M NaCl (optional, for high salt variations).

Preparation: Dissolve 1.19 g HEPES and 0.147 g CaCl

in 90 mL ultrapure water. Adjust pH to 7.5 with NaOH. Bring volume to 100 mL.

FAGLA Substrate Stock (10 mM):

MW: 307.35 g/mol .

Preparation: Dissolve 30.7 mg FAGLA in 10 mL of Dimethylformamide (DMF) or DMSO.

Storage: Store at -20°C. Stable for 2 weeks.

Enzyme Solution:

Dissolve Thermolysin in cold Assay Buffer to approx 0.1 – 0.5 mg/mL immediately before

use. Keep on ice.

Assay Workflow
Instrument: UV-Vis Spectrophotometer with temperature control (25°C). Pathlength: 1 cm

quartz cuvette.

Blanking: Zero the spectrophotometer at 345 nm using the Assay Buffer.
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Reaction Setup:

Pipette 2.90 mL of Assay Buffer into the cuvette.

Add 0.10 mL of FAGLA Stock (Final [S] = 0.33 mM).

Mix by inversion and allow to equilibrate to 25°C.

Initiation:

Add 10–50 µL of Enzyme Solution.

Immediately mix by inversion (do not vortex vigorously).

Measurement:

Record

continuously for 3–5 minutes.

Select the linear portion of the curve (initial velocity).

Workflow Diagram
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Figure 2: Step-by-step workflow for the spectrophotometric determination of Thermolysin

activity.

Data Analysis & Calculation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1674288/docs?utm_src=pdf-body-img#precision-enzymology-fagla-extinction-coefficient-hydrolysis-assay-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The activity is calculated using the Beer-Lambert Law derived for enzyme kinetics. Since the

absorbance decreases, the slope (

) will be negative. Use the absolute value or the negative extinction coefficient to ensure a
positive activity value.

Where:

: Slope of the linear portion of the curve.

: Total reaction volume (mL) (e.g., 3.0 mL).

: 0.31 mM

cm

(Note unit conversion from 310 M

to 0.31 mM

if calculating µmoles).[2]

: Volume of enzyme added (mL).

: Pathlength (1 cm).

Unit Definition: One Unit (U) hydrolyzes 1.0 µmole of FAGLA per minute at pH 7.5 and 25°C.

Calculation Example
Slope: -0.015 Abs/min

Total Volume: 3.0 mL

Enzyme Volume: 0.05 mL

: 0.31 mM

cm

[2]
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Troubleshooting & Validation
Issue Probable Cause Corrective Action

No Activity Lack of Calcium

Ensure 10 mM CaCl

is in the buffer. Thermolysin is

unstable without it.

Non-linear Rate Substrate Depletion
Dilute enzyme. Rate should be

linear for at least 2 minutes.

Precipitation FAGLA insolubility

Ensure FAGLA is fully

dissolved in DMSO/DMF

before adding to buffer. Limit

organic solvent <5%.

High Background Autolysis
Store enzyme on ice; do not

freeze-thaw repeatedly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrolysis Assay Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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